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Compound of Interest

Compound Name: Isononyl alcohol

Cat. No.: B7977009

Essential Safety and Handling Guide for Isononyl
Alcohol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Isononyl alcohol in a laboratory setting. Adherence to these
procedures is critical for ensuring personal safety and minimizing environmental impact.

Quantitative Safety and Property Data

The following table summarizes key quantitative data for Isononyl alcohol for easy reference
and comparison.
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Property

Value

Molecular Formula

CoH200

Molecular Weight 144.25 g/mol [1]
Appearance Clear, colorless liquid[2]
Boiling Point 194 - 215 °C

Melting Point -64 to -65 °C

Density 0.824 - 0.83 g/cm3[2][3]

Vapor Pressure

0.119 mmHg at 25°C[4]

Flash Point

80 - 98 °C[3][4]

Water Solubility

Slightly soluble

Occupational Exposure Limits (OELS)

No specific PEL, TLV, or REL has been

established for Isononyl alcohol.[5][6]

LD50 (Oral, Rat)

> 21.7 mg/l (7h)[5]

LC50 (Fish, 96h)

11 mg/l (Cyprinus carpio)

EC50 (Daphnia magna, 48h)

9 mg/l

Personal Protective Equipment (PPE)

To ensure personal safety and prevent exposure when handling Isononyl alcohol, the

following personal protective equipment is mandatory.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields.[4][7] If there is

a splash hazard, a face shield should be used in conjunction with goggles for maximum

protection.[6] An eyewash station should be readily accessible.

e Hand Protection: Chemically resistant gloves (e.g., butyl rubber, nitrile rubber) must be worn.

[5] Gloves must be inspected for integrity before each use. Contaminated gloves should be

removed and disposed of properly, followed by thorough hand washing.[7]
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e Body Protection: A lab coat or chemically resistant apron should be worn to prevent skin
contact. For larger quantities or significant splash risk, impervious clothing may be
necessary.

» Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume
hood, to control airborne exposures.[7] If ventilation is inadequate or if exposure limits are
exceeded, a full-face respirator with an appropriate organic vapor cartridge should be used.

[4]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of Isononyl alcohol in a
laboratory environment.

e Pre-Handling Preparation:

[e]

Thoroughly review the Safety Data Sheet (SDS) for Isononyl alcohol.

o

Ensure all necessary PPE is available and in good condition.

o

Verify that the chemical fume hood is functioning correctly.

[¢]

Have spill control materials (e.g., absorbent pads, sand) readily available.

e Handling the Chemical:

o

Conduct all work with Isononyl alcohol inside a certified chemical fume hood.

o

Use non-sparking tools to prevent ignition of vapors.[7]

[¢]

Avoid contact with skin and eyes.[7]

[e]

Avoid the formation of aerosols or mists.[7]

o

Keep containers tightly closed when not in use.

e Post-Handling Procedures:
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o Wash hands and any exposed skin thoroughly with soap and water after handling.
o Clean the work area and any equipment used.

o Store Isononyl alcohol in a tightly closed, properly labeled container in a cool, dry, and
well-ventilated area, separated from incompatible materials such as strong oxidants and
acids.[7]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of Isononyl alcohol and related waste is crucial to prevent environmental
contamination.

o Waste Collection:

o Collect all Isononyl alcohol waste, including contaminated materials like gloves and
absorbent pads, in a designated and properly labeled hazardous waste container.

o Do not mix Isononyl alcohol waste with other waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

e Spill Management:

o In case of a small spill, absorb the liquid with an inert material such as sand or absorbent
pads.[7]

o Collect the absorbed material into a suitable, closed container for disposal.[7]
o For large spills, evacuate the area and contact your institution's EHS office immediately.
e Final Disposal:

o All waste materials must be disposed of in accordance with local, state, and federal
regulations.[7]

o This may involve removal to a licensed chemical destruction plant or controlled
incineration with flue gas scrubbing.[7]
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o Do not discharge Isononyl alcohol to sewer systems.[7]

Emergency Procedures: First Aid

Immediate and appropriate first aid is essential in the event of exposure to Isononyl alcohol.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has
stopped, provide artificial respiration. Seek immediate medical attention.[7]

» Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[7]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Give a slurry of activated
charcoal in water to drink. Never give anything by mouth to an unconscious person. Seek
immediate medical attention.[7]

Mandatory Visualization

The following diagram illustrates the logical workflow for the safe handling of Isononyl alcohol
in a laboratory setting.

3. Post-Handling

- Follow Regulations

Spill Response
- Absorb & Collect
- Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of Isononyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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